molecular formula C24H24N4O4S B2639712 2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide CAS No. 536706-58-8

2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide

Cat. No. B2639712
CAS RN: 536706-58-8
M. Wt: 464.54
InChI Key: AMXOBMNENJVKFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide” is a complex organic molecule. It has a molecular formula of C25H18F2N4O3S and a molecular weight of 492.5 g/mol . The structure of the compound includes a pyrimidoindole core, which is a common structural motif in many bioactive compounds .


Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, including a methoxyphenyl group, a pyrimidoindole core, and an acetamide group . The presence of these functional groups can significantly influence the compound’s physical and chemical properties, as well as its biological activity .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 492.5 g/mol . Other physical and chemical properties such as melting point, solubility, and spectral data (IR, NMR, MS) are not directly mentioned in the available literature .

Scientific Research Applications

Antibacterial and Antifungal Properties

Research has identified derivatives similar to the compound of interest with significant antibacterial and antifungal activities. The study by Debnath & Ganguly (2015) synthesized derivatives evaluated against various pathogenic microorganisms, showing promising results in combating bacterial and fungal infections (Debnath & Ganguly, 2015).

Anticancer Activity

Derivatives of the compound have shown potent anticancer activities. Horishny, Arshad, & Matiychuk (2021) synthesized compounds tested against leukemia cell lines, revealing significant cytotoxic effects (Horishny, Arshad, & Matiychuk, 2021). Additionally, compounds synthesized by Hafez & El-Gazzar (2017) demonstrated potent anticancer activity against human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Crystal Structure and Conformation

Studies have also focused on the crystal structure of related compounds, providing insights into their conformation and molecular interactions. For example, research by Subasri et al. (2017) detailed the crystal structures of related compounds, highlighting their folded conformations and molecular inclinations, which are essential for understanding their biological activities (Subasri et al., 2017).

Synthesis and Chemical Reactivity

The synthesis and chemical reactivity of related compounds have been extensively studied, aiming to develop new derivatives with enhanced biological activities. For instance, research by Farouk, Ibrahim, & El-Gohary (2021) investigated the synthesis of novel derivatives, exploring their potential as antibacterial agents (Farouk, Ibrahim, & El-Gohary, 2021).

properties

IUPAC Name

2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H24N4O4S/c1-31-16-7-4-6-15(12-16)28-23(30)22-21(18-9-2-3-10-19(18)26-22)27-24(28)33-14-20(29)25-13-17-8-5-11-32-17/h2-4,6-7,9-10,12,17,26H,5,8,11,13-14H2,1H3,(H,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AMXOBMNENJVKFQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NCC5CCCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H24N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

464.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.